Cas no 62663-47-2 (Piperidine, 2-methyl-1-[3-[(4-methylphenyl)thio]-3-phenylpropyl]-)
62663-47-2 structure
Product Name:Piperidine, 2-methyl-1-[3-[(4-methylphenyl)thio]-3-phenylpropyl]-
CAS No:62663-47-2
MF:C22H29NS
MW:339.537364721298
CID:436178
PubChem ID:71384081
Update Time:2025-04-19
Piperidine, 2-methyl-1-[3-[(4-methylphenyl)thio]-3-phenylpropyl]- Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 2-methyl-1-[3-[(4-methylphenyl)thio]-3-phenylpropyl]-
- 2-methyl-1-[3-(4-methylphenyl)sulfanyl-3-phenylpropyl]piperidine
- 2-Methyl-1-{3-[(4-methylphenyl)sulfanyl]-3-phenylpropyl}piperidine
- 62663-47-2
- DTXSID10806358
-
- Inchi: 1S/C22H29NS/c1-18-11-13-21(14-12-18)24-22(20-9-4-3-5-10-20)15-17-23-16-7-6-8-19(23)2/h3-5,9-14,19,22H,6-8,15-17H2,1-2H3
- InChI Key: QRDZXLXJOXPIKP-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)C(C1C=CC=CC=1)CCN1CCCCC1C
Computed Properties
- Exact Mass: 339.20227
- Monoisotopic Mass: 339.20207110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 28.5Ų
Experimental Properties
- PSA: 3.24
Piperidine, 2-methyl-1-[3-[(4-methylphenyl)thio]-3-phenylpropyl]- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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